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Compound of Interest

Compound Name: C215

Cat. No.: B1663142 Get Quote

For Research Use Only. Not for use in humans or animals.

This guide provides essential safety and logistical information for handling the compound C215
(CAS No. 912780-51-9), a potent MmpL3 inhibitor used in tuberculosis research. Given that

detailed public hazard data is limited, this compound must be handled as a potent, potentially

hazardous substance. All procedures should be conducted with rigorous adherence to safety

protocols to minimize exposure risk.

Compound Identification and Properties
C215 is a research chemical identified as a potent inhibitor of MmpL3, with activity against M.

tuberculosis.[1] It is supplied as a solid, typically white to off-white in color.

Property Data Source

Chemical Name C215 [1]

CAS Number 912780-51-9 [1]

Molecular Formula C₁₇H₁₇Cl₂N₃ [1]

Molecular Weight 334.24 g/mol [1]

Appearance Solid, white to off-white [1]

Storage
Store at -20°C, protected from

light.
[1]
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Personal Protective Equipment (PPE)
A thorough hazard assessment is the first step in selecting appropriate PPE.[2] For C215,

where full toxicological data is unavailable, a conservative approach is mandatory. The

following PPE serves as a minimum requirement when handling this compound.[3][4]
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PPE Category Specification Rationale

Body Protection

A buttoned, long-sleeved

laboratory coat. A chemical-

resistant apron should be worn

over the lab coat when there is

a significant risk of splashes.

[4]

Protects skin and personal

clothing from contamination.

Hand Protection

Disposable, chemical-resistant

gloves (e.g., nitrile). Double-

gloving is recommended,

especially for extended

procedures.[3][4] Gloves must

be changed immediately if

contaminated.

Prevents dermal absorption, a

primary route of exposure for

potent compounds.

Eye & Face Protection

ANSI Z87.1-compliant safety

glasses with side shields are

the minimum requirement.[3]

For procedures with a splash

risk (e.g., preparing solutions),

use chemical splash goggles

and a face shield.

Protects eyes from airborne

powder particles and splashes.

Respiratory Protection

All work with solid C215 must

be performed within a certified

chemical fume hood or a

ventilated balance enclosure to

prevent inhalation of airborne

particles.[5][6]

Minimizes the risk of

respiratory tract exposure to

the potent compound.

Foot Protection

Closed-toe shoes must be

worn at all times in the

laboratory.[4]

Protects feet from spills and

dropped objects.

Operational Plan: Handling and Storage
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Adherence to standard operating procedures is critical. All personnel must be trained on the

specific hazards and handling requirements for potent compounds before working with C215.

[6]

3.1. Engineering Controls

Primary Containment: A certified chemical fume hood is the primary engineering control for

handling C215 powder and preparing solutions.[7] The fume hood sash should be kept as

low as possible.

Ventilation: Ensure adequate laboratory ventilation to dilute any fugitive emissions.

3.2. Procedural Guidance for Handling

Preparation: Before starting, ensure all necessary PPE, spill cleanup materials, and waste

containers are readily accessible.[6]

Weighing: Weigh solid C215 within a ventilated balance enclosure or a chemical fume hood

to contain any airborne powder.[6] Use a dedicated set of spatulas and weigh boats.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing. Always pour chemicals carefully, using a tray for secondary containment when

transporting containers.[5]

Decontamination: After handling, decontaminate all surfaces (balance, fume hood sash,

countertops) with an appropriate solvent (e.g., 70% ethanol) and wipe clean. Decontaminate

all equipment used.

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.[6]

3.3. Storage

Store C215 in its original, tightly sealed container in a designated, labeled area at -20°C,

protected from light.[1]
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Store potent compounds in a segregated area away from incompatible materials.[8] Use

secondary containment, such as a sealed plastic tub, to contain any potential leaks from the

primary container.[6]

Disposal Plan
All chemical waste must be treated as hazardous unless confirmed to be non-hazardous.[9]

Due to its potency and limited data, all C215 waste must be disposed of as hazardous

chemical waste.

4.1. Waste Segregation and Collection

Solid Waste: All disposable materials contaminated with C215 (e.g., gloves, weigh boats,

paper towels, contaminated PPE) must be collected in a dedicated, clearly labeled

hazardous waste container lined with a heavy-duty plastic bag.

Liquid Waste: Unused solutions containing C215 should be collected in a labeled, sealed,

and chemical-resistant hazardous waste container.

Sharps Waste: Needles or other sharps contaminated with C215 must be disposed of in a

designated sharps container.

4.2. Disposal Procedure

Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the full

chemical name ("C215"), and the primary hazard (e.g., "Potent Compound," "Toxic").

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory. Containers must be kept closed except when adding waste.

Pickup: Arrange for hazardous waste pickup through your institution's Environmental Health

and Safety (EHS) department. Do not dispose of C215 waste down the drain or in the

regular trash.[9][10] The most common disposal method for this type of waste is high-

temperature incineration.[11]

Emergency Procedures: Spill Response Workflow
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In the event of a spill, immediate and correct action is crucial to prevent exposure and

contamination.

Workflow for C215 Spill Response

Spill Occurs

Alert personnel
in immediate area

Assess the spill
(Is it safe to clean up?)

Evacuate if spill is large,
airborne, or unmanageable

Contact EHS/
Emergency Services

No  

Don appropriate PPE
(double gloves, respirator,

goggles, lab coat)

  Yes, small & manageable

Contain the spill:
Cover with absorbent pads

or appropriate material

Clean the area:
Work from outside in,

place waste in sealed bag

Decontaminate the area
with an appropriate solvent

Dispose of all materials
as hazardous waste

Report incident to
Lab Supervisor
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Click to download full resolution via product page

Caption: Logical workflow for responding to a laboratory spill of C215.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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